Cas no 127564-71-0 (Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI))

Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) structure
127564-71-0 structure
Product name:Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI)
CAS No:127564-71-0
MF:C9H13N7S
MW:251.31142
CID:161405
PubChem ID:5487331

Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI)
    • [4-[2-(diaminomethylidene)hydrazinyl]-2-methylphenyl]iminothiourea
    • ambazone 82-80
    • Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]-...
    • (E)-2-{4-[2-(diaminomethylidene)hydrazino]-2-methylphenyl}diazenecarbothioamide
    • Ambazon 82-80
    • Hydrazinecarbothioamide, 2-(4-((aminoiminomethyl)hydrazono)methyl-2,5-cyclohexadien-1-ylidene)-
    • Toluquinone-guanylhydrazone-thiosemicarbazone
    • 2-Methyl-4-(guanidinoimino)-2,5-cyclohexadien-1-one thiosemicarbazone
    • (2E)-2-(4-(2-carbamimidoylhydrazono)-2-methylcyclohexa-2,5-dien-1-ylidene)hydrazine-1-carbothioamide
    • Ambazone, methyl derivative
    • DTXSID40879575
    • 127564-71-0
    • Inchi: InChI=1S/C9H13N7S/c1-5-4-6(13-15-8(10)11)2-3-7(5)14-16-9(12)17/h2-4,13H,1H3,(H2,12,17)(H4,10,11,15)/b16-14+
    • InChI Key: GYXXIBHLLDRPCN-JQIJEIRASA-N
    • SMILES: N/C(=N/NC1=CC=C(/N=N/C(=S)N)C(C)=C1)/N

Computed Properties

  • Exact Mass: 251.09559
  • Monoisotopic Mass: 251.09531462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų
  • XLogP3: 1.1

Experimental Properties

  • PSA: 127.17

Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) Related Literature

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